BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide: Acid-Free Glyoxal as a
Formalin Substitute in Histology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyoxylic acid

Cat. No.: B1671967

For researchers, scientists, and drug development professionals seeking safer and effective
alternatives to formalin, acid-free glyoxal (GAF) presents a compelling option. This guide
provides an objective comparison of GAF and formalin, supported by experimental data and
detailed protocols, to aid in the evaluation and adoption of this non-toxic fixative.

Formalin, a 10% solution of formaldehyde in water, has been the gold standard in tissue
fixation for over a century due to its effectiveness in preserving tissue morphology for
histological examination.[1][2][3] However, growing concerns over the carcinogenicity and
toxicity of formaldehyde have prompted a search for safer alternatives.[1][2][3] Among the
contenders, acid-free glyoxal has emerged as a promising substitute, demonstrating
comparable performance to formalin in preserving tissue structure, antigenicity, and nucleic
acid integrity.[1][4][5][6]

This guide delves into a detailed comparison of acid-free glyoxal and formalin, focusing on their
performance in crucial histological applications.

Performance Comparison: Acid-Free Glyoxal vs.
Formalin

Quantitative analysis from multiple studies indicates that acid-free glyoxal is non-inferior to
phosphate-buffered formalin (PBF) in preserving tissue morphology and for use in
immunohistochemistry.
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Experimental Workflows and Methodologies

The following diagrams and protocols outline the standardized procedures for tissue fixation

and processing using both acid-free glyoxal and formalin.

General Histological Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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